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Compound of Interest

Compound Name:
N-(2,2-dimethoxyethyl)prop-2-

enamide

Cat. No.: B3029033 Get Quote

CAS Number: 16265-23-9

This technical guide provides an in-depth overview of N-(2,2-dimethoxyethyl)prop-2-
enamide, a versatile monomer with applications in polymer chemistry and potential as a

precursor in drug development.[1][2] This document is intended for researchers, scientists, and

drug development professionals, offering a summary of its chemical properties, a detailed

experimental protocol for its synthesis, and an exploration of its reactivity and potential

applications.

Core Chemical and Physical Properties
N-(2,2-dimethoxyethyl)prop-2-enamide is an organic compound characterized by the

presence of a reactive prop-2-enamide functional group and a dimethoxyethyl substituent.[1]

These features contribute to its utility in various chemical transformations. While extensive

experimental data for this specific compound is not widely published, its fundamental properties

can be summarized.
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Property Value

CAS Number 16265-23-9

Molecular Formula C₇H₁₃NO₃[1]

Molecular Weight 159.18 g/mol [2][3]

Synonyms

N-(2,2-Dimethoxyethyl)-2-propenamide, (2,2-

Dimethoxyethyl)acrylamide,

Acrylamidoacetaldehyde Dimethyl Acetal, N-

Acryloylaminoacetaldehyde Dimethyl Acetal[3]

Note: Experimental values for properties such as melting point, boiling point, and density are

not readily available in published literature.

Synthesis of N-(2,2-dimethoxyethyl)prop-2-enamide:
An Experimental Protocol
The primary synthetic route to N-(2,2-dimethoxyethyl)prop-2-enamide is through the direct

amidation of 2,2-dimethoxyethylamine with acryloyl chloride.[1] The following protocol is

adapted from established methods for the synthesis of similar N-substituted acrylamides.

Reaction Scheme:
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2,2-dimethoxyethylamine

N-(2,2-dimethoxyethyl)prop-2-enamide

+

Triethylamine
Dichloromethane, 0°C to rt

Acryloyl chloride

Triethylamine Hydrochloride

N-(2,2-dimethoxyethyl)prop-2-enamide

Polymerization

Radical Initiator (e.g., AIBN)

Poly(N-(2,2-dimethoxyethyl)prop-2-enamide)

Hydrogels, Coatings, etc.
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N-(2,2-dimethoxyethyl)prop-2-enamide

Protonated Amide

+ H₃O⁺

H₃O⁺

Tetrahedral Intermediate

+ H₂O

Nucleophilic attack by H₂O

Proton Transfer

C-N Bond Cleavage

Prop-2-enoic Acid 2,2-dimethoxyethylamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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